Cas no 215815-08-0 (5-Bromo-2-propionylphenyl methanesulfonate)

5-Bromo-2-propionylphenyl methanesulfonate Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone,1-[4-bromo-2-[(methylsulfonyl)oxy]phenyl]-
- (5-bromo-2-propanoylphenyl) methanesulfonate
- 5-Bromo-2-propionylphenyl methanesulfonate
- 5-bromo-2-propanoylphenyl methanesulfonate
- 5-bromo-2-proponylphenyl ester
- methane sulfonicacid 5-bromo-2-propionyl-phenyl ester
- Methanesulfonic acid 5bromo-2-propionyl-phenyl ester
- DTXSID10448575
- AKOS027384325
- Methanesulfonic acid 5-bromo-2-propionyl-phenyl ester
- OTYZMSGPZHZGGI-UHFFFAOYSA-N
- 215815-08-0
- SCHEMBL4264335
- 5-BROMO-2-PROPIONYLPHENYLMETHANESULFONATE
-
- MDL: MFCD03844659
- Inchi: InChI=1S/C10H11BrO4S/c1-3-9(12)8-5-4-7(11)6-10(8)15-16(2,13)14/h4-6H,3H2,1-2H3
- InChI Key: OTYZMSGPZHZGGI-UHFFFAOYSA-N
- SMILES: CCC(=O)C1=C(C=C(C=C1)Br)OS(=O)(=O)C
Computed Properties
- Exact Mass: 305.95600
- Monoisotopic Mass: 305.95614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.8Ų
- XLogP3: 2.3
Experimental Properties
- PSA: 68.82000
- LogP: 3.46100
5-Bromo-2-propionylphenyl methanesulfonate Security Information
5-Bromo-2-propionylphenyl methanesulfonate Customs Data
- HS CODE:2914400090
- Customs Data:
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
5-Bromo-2-propionylphenyl methanesulfonate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B068490-50mg |
5-Bromo-2-propionylphenyl methanesulfonate |
215815-08-0 | 50mg |
$ 305.00 | 2022-06-07 | ||
A2B Chem LLC | AD27180-250mg |
5-Bromo-2-propionylphenyl methanesulfonate |
215815-08-0 | 250mg |
$855.00 | 2024-04-20 | ||
A2B Chem LLC | AD27180-1g |
5-Bromo-2-propionylphenyl methanesulfonate |
215815-08-0 | 1g |
$2274.00 | 2024-04-20 | ||
Crysdot LLC | CD12095893-1g |
5-Bromo-2-propionylphenyl methanesulfonate |
215815-08-0 | 97% | 1g |
$846 | 2024-07-24 | |
TRC | B068490-250mg |
5-Bromo-2-propionylphenyl methanesulfonate |
215815-08-0 | 250mg |
$ 1015.00 | 2022-06-07 | ||
TRC | B068490-100mg |
5-Bromo-2-propionylphenyl methanesulfonate |
215815-08-0 | 100mg |
$ 510.00 | 2022-06-07 |
5-Bromo-2-propionylphenyl methanesulfonate Related Literature
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2. Book reviews
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Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
Additional information on 5-Bromo-2-propionylphenyl methanesulfonate
Comprehensive Overview of 5-Bromo-2-propionylphenyl methanesulfonate (CAS No. 215815-08-0): Properties, Applications, and Industry Insights
5-Bromo-2-propionylphenyl methanesulfonate (CAS No. 215815-08-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and reactivity. This methanesulfonate derivative is characterized by the presence of a bromine substituent and a propionyl group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery and material science, particularly in the development of novel bioactive molecules.
The compound’s molecular structure (C11H13BrO4S) offers versatility in organic synthesis, enabling modifications for targeted applications. Its methanesulfonate ester group enhances solubility and reactivity, which is critical for high-yield reactions. Recent studies highlight its role in cross-coupling reactions, a trending topic in green chemistry, where efficiency and sustainability are prioritized. This aligns with the growing demand for eco-friendly synthetic routes, a frequent search query among chemists and industry professionals.
In the context of pharmaceutical intermediates, 5-Bromo-2-propionylphenyl methanesulfonate is investigated for its potential in constructing heterocyclic frameworks, a key focus in medicinal chemistry. The bromo-substituted aromatic ring allows for further functionalization, addressing the need for diverse chemical libraries in drug development. Online discussions often revolve around its compatibility with palladium-catalyzed reactions, a technique widely used in API manufacturing.
From a commercial perspective, the compound’s availability and purity standards are frequently searched topics. Suppliers emphasize HPLC-validated batches to meet the stringent requirements of GMP compliance, reflecting industry trends toward quality assurance. Analytical data, including NMR spectra and mass spectrometry results, are critical for researchers verifying its identity—a common concern in peer-reviewed studies.
Emerging applications of 5-Bromo-2-propionylphenyl methanesulfonate also extend to agrochemical research, where its derivatives are explored for crop protection formulations. This connects with broader interest in sustainable agriculture, a hot topic in scientific and policy circles. The compound’s stability under various conditions makes it a candidate for formulation optimization, another area of frequent inquiry.
Safety and handling protocols for this compound are designed to align with laboratory best practices, a recurring theme in chemical safety databases. While not classified as hazardous under standard regulations, proper storage conditions (e.g., moisture-sensitive, light-protected) are emphasized to maintain its integrity—a detail often sought by laboratory managers.
In summary, 5-Bromo-2-propionylphenyl methanesulfonate (CAS No. 215815-08-0) represents a multifaceted tool for researchers. Its relevance to cutting-edge chemistry and alignment with industry demands ensure continued interest, as reflected in academic publications and patent filings. Future directions may explore its utility in catalysis and nanomaterial synthesis, further expanding its scientific footprint.
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